11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Specification

• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 6-methyl-5,8,9,10-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C14H14N2O/c1-9-14-12(7-4-8-13(14)17)16-11-6-3-2-5-10(11)15-9/h2-3,5-6,15H,4,7-8H2,1H3
• Standard InChI Key: TXBVCNSAVJODKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC3=CC=CC=C3N1)CCCC2=O

Introduction

11-Methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e]diazepin-1-one is a complex organic compound belonging to the dibenzo[b,e]diazepine family. Its structure consists of a diazepine ring fused with two benzene rings, along with a methyl group at the eleventh position. This unique structure contributes to its distinct chemical and biological properties.

Chemical Reactions

Reaction Type	Reagent	Conditions
Oxidation	Potassium permanganate	Acidic medium
Reduction	Hydrogen gas + palladium catalyst	Standard conditions
Substitution	Halogens (e.g., chlorine)	Lewis acid catalyst

These reactions highlight the compound's chemical reactivity and potential for modification.

Biological Activity and Potential Applications

11-Methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e]diazepin-1-one exhibits significant biological activity, primarily due to its interactions with biological macromolecules such as proteins and nucleic acids. It may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. This compound is studied for its potential pharmacological properties, including anxiolytic activity.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
11-Methyl-3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e]diazepin-1-one	Similar diazepine structure; different phenyl substitution	Anxiolytic
11-(2-Chlorophenyl)-7,8-dimethyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e]diazepin-1-one	Contains methyl groups at positions 7 and 8	Sedative
10-Benzyl-11-(2-chlorophenyl)-3-methyl-2,3-dihydro-1H-dibenzo[b,e]diazepin-1-one	Benzyl substitution; altered pharmacokinetics	Antidepressant
7-Methyl-11-(phenyl)-2H-dibenzo[b,e]diazepin-1-one	Methyl substitution; simpler structure	Antimicrobial

These comparisons highlight the diversity of biological activities within the dibenzo[b,e]diazepine class, influenced by specific structural modifications.

Research and Development

Research into 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e]diazepin-1-one focuses on understanding its interactions with biological targets and its therapeutic potential. Further studies are needed to elucidate its mechanism of action fully and to explore its applications in medicine and other fields.